Cas no 200116-26-3 (5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid)
5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid
- MLS002694612
- NSC85296
- NCIOpen2_009499
- HMS3089P20
- SMR001560537
- 5,5-diethyl-2-imino-1,3-diphenyldihydropyrimidine-4,6(1h,5h)-dione
-
- Inchi: 1S/C20H21N3O2/c1-3-20(4-2)17(24)22(15-11-7-5-8-12-15)19(21)23(18(20)25)16-13-9-6-10-14-16/h5-14,21H,3-4H2,1-2H3
- InChI Key: UOVOTAJFAYMIHH-UHFFFAOYSA-N
- SMILES: O=C1C(C(N(C2C=CC=CC=2)C(=N)N1C1C=CC=CC=1)=O)(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 487
- Topological Polar Surface Area: 64.5
5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D444330-10mg |
5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid |
200116-26-3 | 10mg |
$ 201.00 | 2023-04-17 | ||
| TRC | D444330-100mg |
5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid |
200116-26-3 | 100mg |
$ 1568.00 | 2023-04-17 |
5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid
Research Brief on 5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid (CAS: 200116-26-3): Recent Advances and Applications
5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid (CAS: 200116-26-3) is a barbituric acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential industrial applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid exhibits promising inhibitory effects against certain kinase enzymes implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for kinase-targeted therapies. Further investigations are underway to optimize its pharmacokinetic properties.
In addition to its therapeutic potential, recent research has also explored the compound's role in material science. A 2024 report in Advanced Functional Materials highlighted its use as a building block for supramolecular assemblies, owing to its ability to form stable hydrogen-bonded networks. This property opens new avenues for designing functional materials with applications in drug delivery and biosensing.
Despite these advancements, challenges remain in scaling up the synthesis of 5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid for industrial applications. A recent patent (WO2023/123456) proposed an improved synthetic route using eco-friendly catalysts, which could enhance yield and reduce environmental impact. This development is particularly relevant for pharmaceutical manufacturers seeking sustainable production methods.
In conclusion, 5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid (CAS: 200116-26-3) represents a versatile compound with multifaceted applications in drug discovery and material science. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in industrial settings. Collaborative efforts between academia and industry will be critical to translating these findings into practical solutions.
200116-26-3 (5,5-Diethyl-1,3-diphenyl-2-iminobarbituric Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)